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Compound of Interest

Compound Name: 3-Ethylcyclopentanone

Cat. No.: B081463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-ethylcyclopentanone, a

substituted cyclic ketone. While not extensively documented as a direct therapeutic agent, its

structural motif appears in various biologically active molecules, making it a relevant building

block for medicinal chemistry and drug design. This document consolidates its chemical and

physical properties, outlines plausible synthetic and analytical methodologies, and discusses its

known metabolic fate and toxicological profile. The information is intended to serve as a

foundational resource for researchers utilizing this compound in synthetic chemistry and drug

development endeavors.

Chemical and Physical Properties
3-Ethylcyclopentanone, with the IUPAC name 3-ethylcyclopentan-1-one, is a colorless to pale

yellow liquid.[1] Its fundamental properties are summarized below.
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Property Value Source

IUPAC Name 3-ethylcyclopentan-1-one [1][2][3]

CAS Number 10264-55-8 [1][4]

Molecular Formula C₇H₁₂O [1][4]

Molecular Weight 112.17 g/mol [3]

Boiling Point 171 °C ChemicalBook

Density 0.9015 g/cm³ ChemicalBook

Flash Point 31 °C (88 °F) ChemicalBook

Water Solubility Soluble ChemicalBook

logP 1.220 (estimated) ChemicalBook

Refractive Index 1.4375-1.4405 @ 20°C [1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
ethylcyclopentanone.

Spectroscopic Data Key Features Source

Gas Chromatography-Mass

Spectrometry (GC-MS)

m/z top peak: 83, 2nd highest:

55, 3rd highest: 41
[2]

Infrared (IR) Spectrum
Available in the NIST/EPA

Gas-Phase Infrared Database
[3]

¹³C NMR Data available in SpectraBase [2]

Synthesis and Experimental Protocols
While specific, detailed protocols for the synthesis of 3-ethylcyclopentanone are not abundant

in readily available literature, its structure lends itself to established organic chemistry
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reactions. A plausible and illustrative synthetic route is the Dieckmann condensation, followed

by hydrolysis and decarboxylation.

Illustrative Synthesis via Dieckmann Condensation
The Dieckmann condensation is an intramolecular reaction of a diester to form a β-keto ester,

which can then be converted to a cyclic ketone.

Reaction Scheme:

Starting Material: Diethyl 3-ethyladipate

Reaction: Intramolecular cyclization using a base (e.g., sodium ethoxide).

Intermediate: 2-Ethoxycarbonyl-4-ethylcyclopentanone

Final Steps: Acid-catalyzed hydrolysis and decarboxylation to yield 3-ethylcyclopentanone.
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Diethyl 3-ethyladipate 1. NaOEt, EtOH
2. H₃O⁺

2-Ethoxycarbonyl-4-ethylcyclopentanone H₃O⁺, Δ 3-Ethylcyclopentanone

Synthesis & Purification

GC-MS Analysis

Synthesized Product

Purification (Distillation)

Sample Preparation

GC Separation

MS Detection & Fragmentation

Data Analysis

3-Ethylcyclopentanone

Identity & Purity Confirmed

Cyclopentanol Cyclopentanone

NAD⁺-linked
dehydrogenase 5-Valerolactone

Cyclopentanone
oxygenase 5-Hydroxyvalerate

Lactone
hydrolase Glutarate Acetyl-CoA

Further
Oxidation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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